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Compound of Interest

Compound Name: 2,4-Dimethylacetophenone

Cat. No.: B1329390 Get Quote

In the landscape of drug discovery and development, the strategic selection of starting

materials is paramount. 2,4-Dimethylacetophenone, a readily available aromatic ketone, has

emerged as a valuable and versatile building block for the synthesis of a diverse array of

biologically active molecules. Its substituted phenyl ring provides a foundational scaffold that

can be elaborated into complex heterocyclic and carbocyclic systems, offering a rich

playground for medicinal chemists to explore novel therapeutic agents. This guide provides an

in-depth exploration of the applications of 2,4-Dimethylacetophenone in medicinal chemistry,

complete with detailed experimental protocols and insights into the rationale behind synthetic

strategies.

Physicochemical Properties and Strategic
Advantages
2,4-Dimethylacetophenone, with the chemical formula C₁₀H₁₂O, is a colorless to slightly

yellow oily liquid.[1] Its structure, featuring a ketone functional group and a dimethyl-substituted

phenyl ring, offers several strategic advantages in medicinal chemistry. The methyl groups can

influence the molecule's lipophilicity and metabolic stability, while the ketone provides a

reactive handle for a multitude of chemical transformations.
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Property Value Source

Molecular Weight 148.20 g/mol [1]

Boiling Point 117-118 °C at 18 mmHg [2]

Density 0.997 g/mL at 25 °C [3]

Refractive Index 1.535 (n20/D) [3]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[1]

The presence of the dimethyl substitution pattern on the aromatic ring can also play a crucial

role in directing the binding of derivative compounds to biological targets, potentially enhancing

potency and selectivity.

Core Synthetic Pathways: From a Simple Ketone to
Complex Heterocycles
The true utility of 2,4-Dimethylacetophenone in medicinal chemistry lies in its ability to serve

as a precursor to a variety of important molecular scaffolds. The following sections detail key

synthetic transformations and provide step-by-step protocols for the synthesis of chalcones and

pyrazoles, two classes of compounds with significant and diverse pharmacological activities.

Claisen-Schmidt Condensation: The Gateway to
Chalcones
Chalcones, characterized by an α,β-unsaturated ketone core, are precursors to flavonoids and

isoflavonoids and exhibit a wide range of biological activities, including anticancer, anti-

inflammatory, and antimicrobial properties. The Claisen-Schmidt condensation is a cornerstone

reaction for the synthesis of chalcones, involving the base-catalyzed reaction of an

acetophenone with an aromatic aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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